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Compound of Interest

Compound Name: 3-Methoxycyclohexene

Cat. No.: B1595103

In-depth Technical Guide: 3-
Methoxycyclohexene

For Researchers, Scientists, and Drug Development Professionals

Core Molecular Information

3-Methoxycyclohexene is a cyclic ether and an unsaturated organic compound. Its
fundamental molecular details are pivotal for its use in chemical synthesis and research.

e Molecular Formula: C7H120[1][2][3][4][5]
e Molecular Weight: 112.17 g/mol [1][4][5]

Physicochemical Data Summary

The following table summarizes the key physical and chemical properties of 3-
Methoxycyclohexene, providing a comprehensive overview for experimental planning and
execution.
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Property Value Reference
CAS Number 2699-13-0 [11[2][3]1[5]
Density 0.89 g/cm?3 [2]

Boiling Point 137.3 °C at 760 mmHg [2]

Flash Point 26.9 °C [2]
Refractive Index 1.4530-1.4570 [2]

Vapor Pressure 8.78 mmHg at 25°C [2]

LogP 1.74150 [2]

Physical State Liquid

Colorless to Almost colorless
Appearance _
clear liquid

Logical Relationship of Key Identifiers and
Properties

The following diagram illustrates the interconnectedness of the core identifiers and
physicochemical properties of 3-Methoxycyclohexene.
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3-Methoxycyclohexene: Core Data Relationships

Identifiers
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Caption: A diagram showing the relationship between the central compound and its identifiers
and properties.

Experimental Protocols and Biological Activity

A thorough review of publicly available scientific literature and chemical databases did not yield
specific, detailed experimental protocols or established biological signaling pathways
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associated with 3-Methoxycyclohexene. The compound is primarily documented as a
chemical intermediate. As such, its applications in drug development and its interactions with
biological systems are not well-characterized in the existing literature.

Researchers interested in the potential biological activity of 3-Methoxycyclohexene would
need to undertake foundational in vitro and in vivo studies to determine its pharmacological and
toxicological profiles.

Conclusion

This technical guide provides the core molecular and physicochemical data for 3-
Methoxycyclohexene. While the compound's fundamental properties are well-documented,
there is a notable absence of information regarding its biological activity and established
experimental protocols in the context of drug development. This suggests that 3-
Methoxycyclohexene is likely a starting material or intermediate in organic synthesis rather
than a compound with known biological effects. Further research would be necessary to
explore any potential pharmacological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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